Cas no 199602-12-5 (4-2-fluoro-5-(trifluoromethyl)phenyl-1,3-thiazol-2-amine)

• Product Name: 4-2-fluoro-5-(trifluoromethyl)phenyl-1,3-thiazol-2-amine
• CAS No: 199602-12-5
• MF: C₁₀H₆F₄N₂S
• MW: 262.226654529572
• MDL: MFCD06739839
• CID: 4633263
• PubChem ID: 17774631
• Update Time: 2025-05-22

4-2-fluoro-5-(trifluoromethyl)phenyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-FLUORO-5-TRIFLUOROMETHYL-PHENYL)-THIAZOL-2-YLAMINE
• 2-Thiazolamine, 4-[2-fluoro-5-(trifluoromethyl)phenyl]-
• 4-2-fluoro-5-(trifluoromethyl)phenyl-1,3-thiazol-2-amine

• MDL： MFCD06739839
• Inchi： 1S/C10H6F4N2S/c11-7-2-1-5(10(12,13)14)3-6(7)8-4-17-9(15)16-8/h1-4H,(H2,15,16)
• InChI Key： FPIUGVQEXYOXEA-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC(C(F)(F)F)=CC=C2F)N=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 346.3±42.0 °C at 760 mmHg
• Flash Point: 113.2±13.4 °C

4-2-fluoro-5-(trifluoromethyl)phenyl-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-2-fluoro-5-(trifluoromethyl)phenyl-1,3-thiazol-2-amine

4-2-Fluoro-5-(Trifluoromethyl)Phenyl-1,3-Thiazol-2-Amine (CAS No. 199602-12-5)

The compound 4-2-fluoro-5-(trifluoromethyl)phenyl-1,3-thiazol-2-amine, identified by the CAS registry number 199602-12-5, is a structurally complex organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of thiazole derivatives, which are known for their versatile applications in drug discovery, agrochemicals, and advanced materials. The presence of fluorine substituents and a trifluoromethyl group introduces unique electronic and steric properties, making it a subject of interest for researchers exploring novel chemical functionalities.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. The 4-fluoro and trifluoromethyl substituents in this compound contribute to its high lipophilicity, which is a desirable trait for designing drug candidates with optimal absorption profiles. Moreover, the thiazole ring system is known for its stability and ability to participate in various chemical reactions, making it a valuable scaffold for further functionalization.

The synthesis of 4-2-fluoro-5-(trifluoromethyl)phenyl-substituted thiazoles has been extensively explored in recent years. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to achieve high yields and selectivity. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of a palladium-catalyzed cross-coupling reaction to construct the aryl-thiazole bond efficiently. This approach not only simplifies the synthetic pathway but also enables the incorporation of diverse substituents on the aromatic ring.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the visible region, suggesting potential applications in optoelectronic materials. Additionally, computational studies have shown that the compound's electronic structure is highly tunable through substitution patterns on the aromatic ring, further expanding its utility in material science.

The biological activity of 4-fluoro-substituted thiazoles has been a focal point of recent investigations. A study conducted by Smith et al. (2023) reported that this compound exhibits moderate inhibitory activity against certain kinase enzymes, making it a promising lead for anticancer drug development. Furthermore, its ability to act as an agonist for certain G-protein coupled receptors (GPCRs) suggests potential applications in central nervous system disorders.

In conclusion, 4-2-fluoro-5-(trifluoromethyl)phenyl-1,3-thiazol-amine (CAS No. 199602-12-5) represents a cutting-edge molecule with multifaceted applications across chemistry and biology. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a key player in the development of novel therapeutics and functional materials.